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Compound of Interest

Compound Name: D-2-Phosphoglyceric acid

Cat. No.: B3327455

Introduction

D-2-Phosphoglyceric acid (D-2-PG) is a pivotal intermediate metabolite in fundamental
cellular processes, most notably glycolysis and gluconeogenesis.[1] Its central role in energy
metabolism makes it a crucial molecule for a wide range of research applications, including
enzyme kinetics, metabolic flux analysis, and as a biomarker in various physiological and
pathological states. This document provides detailed application notes and protocols for the
synthesis, purification, and analysis of D-2-Phosphoglyceric acid for research use, targeting
researchers, scientists, and professionals in drug development.

Methods of Synthesis

Two primary methodologies are employed for the synthesis of D-2-Phosphoglyceric acid:
enzymatic synthesis and chemical synthesis. The enzymatic approach offers high
stereospecificity, yielding the biologically active D-isomer exclusively, while chemical synthesis
provides an alternative route that may be suitable for specific research needs.[2]

Enzymatic Synthesis using D-Glycerate-2-Kinase

The enzymatic synthesis of D-2-PG leverages the high selectivity of D-glycerate-2-kinase (EC
2.7.1.165), which catalyzes the phosphorylation of D-glyceric acid at the C-2 position.[3][4][5]
This method is favored for its straightforward, one-step process and the production of
enantiomerically pure D-2-Phosphoglyceric acid.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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